Cas no 2172178-35-5 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2172178-35-5
• MF: C₁₀H₇F₈N₃O
• MW: 337.169309854507
• CID: 5940364
• PubChem ID: 165521885
• Update Time: 2025-10-31

1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1277710
• 2172178-35-5
• 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C10H7F8N3O/c1-22-3-2-21-5(4-19)6(9(13,14)15)7(20-21)8(11,12)10(16,17)18/h2-3H2,1H3
• InChI Key： IMUNBAUGAMAZDK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(C(F)(F)F)=C(C#N)N(CCOC)N=1)F

Computed Properties

• Exact Mass: 337.04613715g/mol
• Monoisotopic Mass: 337.04613715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Recent Advances in the Study of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS: 2172178-35-5)

The compound 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS: 2172178-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its chemical properties.

One of the key findings from recent publications is the compound's selective inhibition of protein kinases, which are critical targets in cancer therapy. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis, with minimal off-target effects. Additionally, its ability to modulate immune responses has sparked interest in its potential application for autoimmune diseases.

The synthesis of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile has been refined to improve yield and purity, addressing previous challenges in large-scale production. Recent advancements in fluorination techniques and catalytic processes have significantly contributed to these improvements, enabling more efficient and cost-effective manufacturing.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive preclinical studies and the development of novel derivatives with enhanced therapeutic indices. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable tool for both basic research and drug development. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of diseases.